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Compound of Interest

Compound Name: 2,2'-Oxydipropan-2-ol

Cat. No.: B15176971 Get Quote

Technical Support Center: 2,2'-Oxydipropan-2-ol
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the proper handling and storage procedures for 2,2'-
Oxydipropan-2-ol (CAS No. 108-61-2). Note that this compound is an isomer of dipropylene

glycol, and safety data for dipropylene glycol (CAS No. 25265-71-8) is often reported for the

mixture of its isomers.

Quantitative Data Summary
The following table summarizes the key quantitative data for 2,2'-Oxydipropan-2-ol and its

related isomers.

Property Value Reference

Molecular Formula C6H14O3 [1][2][3]

Boiling Point 227°C [4]

Flash Point 95.5°C [1]

Density 1.02 g/cm³ [4]

Solubility in Water Miscible [4]

Log Pow (n-octanol/water)
-1.07 (for 1,2-propanediol

component)
[5]
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Troubleshooting Guide
This guide addresses specific issues that users may encounter during their experiments with

2,2'-Oxydipropan-2-ol.
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Issue Possible Cause Troubleshooting Steps

Mild skin irritation, redness, or

de-fatting of the skin.

Prolonged or repeated skin

contact without appropriate

personal protective equipment

(PPE).

1. Immediately wash the

affected area thoroughly with

soap and water. 2. Remove

any contaminated clothing. 3.

For persistent irritation, seek

medical attention. 4. Always

wear PVC or rubber gloves

and protective overalls during

handling.[4][6]

Eye irritation, tearing, or

stinging sensation.

Vapors, mists, or direct contact

with the eyes.

1. Immediately flush the eyes

with plenty of water for several

minutes, removing contact

lenses if present and easy to

do.[5][7] 2. Continue rinsing. 3.

If eye irritation persists, get

medical advice/attention.[8] 4.

Always wear safety goggles or

a face shield when handling

the substance.[4][6]

Respiratory tract irritation. Inhalation of vapors or mists.

1. Move the affected person to

fresh air and keep them

comfortable for breathing.[5][9]

2. If the person feels unwell,

call a poison center or doctor.

[7][8] 3. Ensure adequate

ventilation or use local exhaust

ventilation to minimize

exposure.[6][7][9]

Accidental ingestion. Ingestion of the substance. 1. Rinse the mouth with water.

[7][10] 2. Have the person

drink one or two glasses of

water.[5] 3. Do not induce

vomiting. 4. If large quantities

are swallowed or if the person
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feels unwell, seek immediate

medical attention.[4][6]

Spillage of the substance.
Accidental release during

handling or storage.

1. Evacuate non-essential

personnel from the area. 2.

Remove all sources of ignition.

[4][9] 3. Ensure adequate

ventilation.[9] 4. Contain the

spill using an inert absorbent

material like sand or

proprietary material.[4] 5.

Collect the absorbed material

into a suitable, labeled waste

container for disposal

according to local regulations.

[4][9] 6. Prevent the spill from

entering drains or waterways.

[5][10]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,2'-Oxydipropan-2-ol?

A1: Based on data for dipropylene glycol and its isomers, 2,2'-Oxydipropan-2-ol is generally

not classified as a hazardous substance.[5][6][10] However, it may cause mild skin and eye

irritation upon contact.[6] Inhalation of high concentrations of vapor or mist may lead to

respiratory tract irritation.[6] It is considered to have a low ingestion hazard.[6]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: It is recommended to wear PVC or rubber gloves, safety goggles or a face shield, and

protective overalls to prevent skin and eye contact.[4][6] In situations with poor ventilation

where vapors or mists may be generated, respiratory protection may be necessary.[6]

Q3: What are the proper storage conditions for 2,2'-Oxydipropan-2-ol?
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A3: Store in a cool, well-ventilated area with a recommended storage temperature between

15–25 °C.[10] Keep containers tightly closed and sealed, and protect them from heat and

sources of ignition.[4][10]

Q4: What materials are incompatible with 2,2'-Oxydipropan-2-ol?

A4: It can react vigorously with strong oxidizing materials and strong acids.[9][11]

Q5: How should I dispose of waste 2,2'-Oxydipropan-2-ol?

A5: Dispose of waste material at a licensed waste disposal site in accordance with local, state,

and federal regulations.[9] Do not allow the product to enter drains or waterways.[5][10]

Q6: What should I do in case of a fire involving 2,2'-Oxydipropan-2-ol?

A6: Use carbon dioxide, alcohol-resistant foam, or dry powder to extinguish the fire.[4] Avoid

using a direct water jet.[4] Firefighters should wear self-contained breathing apparatus.[4][5]

Although the substance itself is not highly flammable, it is combustible and its vapors can form

explosive mixtures with air upon intense heating.[5][10]

Visual Workflow for Handling and Storage
The following diagram illustrates the logical workflow for the proper handling and storage of

2,2'-Oxydipropan-2-ol.
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Start: 
Receive Chemical

Pre-Handling Check:
Verify SDS and Label

Wear Appropriate PPE:
Goggles, Gloves, Lab Coat

Handling:
Use in a well-ventilated area

Storage:
Cool, dry, well-ventilated area

Keep container sealed

After Use

Spill Occurs

If SpillFor Next Use

Waste Disposal:
Follow local regulations

Empty Container
Spill Response:

Absorb with inert material
Collect for disposal

End of Process

Click to download full resolution via product page

Caption: Logical workflow for safe handling and storage of 2,2'-Oxydipropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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